

piroxicam soft tissue sarcoma treatment

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Piroxicam

CAS No.: 91441-23-5

Cat. No.: S548636

Get Quote

Piroxicam in Clinical Trials

The search of clinical trial registries reveals only one historical study involving **piroxicam**:

Trial Number	Cancer Type	Trial Title	Status	Relevance to Soft Tissue Sarcoma
SWOG-9116 [1]	Disseminated Malignant Melanoma	Evaluation of Piroxicam in Disseminated Malignant Melanoma, Phase II	Closed	Did not study soft tissue sarcoma

No recent or ongoing clinical trials investigating **piroxicam** for soft tissue sarcoma were identified. Current research focuses on other treatment strategies, as outlined below.

Current and Emerging Soft Tissue Sarcoma Treatments

Modern soft tissue sarcoma treatment is evolving beyond traditional chemotherapy, with new strategies offering more personalized and effective care [2].

Established Chemotherapy Protocols

For context, current standard chemotherapy options for metastatic soft tissue sarcoma do not include **piroxastrone** [3]:

Category	Regimen Name / Drug	Standard Dosing (as examples)
Single-Agent	Doxorubicin	60-75 mg/m ² IV every 3 weeks [3]
	Ifosfamide	2000-3000 mg/m ² /day IV for 3-4 days, every 21 days [3]
	Trabectedin	1.5 mg/m ² IV over 24 hours every 3 weeks [3]
Combination Therapy	Gemcitabine + Docetaxel	Gemcitabine 900 mg/m ² (Days 1, 8); Docetaxel 75-100 mg/m ² (Day 8); every 21 days [3]
	AIM (Doxorubicin + Ifosfamide + Mesna)	Doxorubicin 20-25 mg/m ² (Days 1-3); Ifosfamide 2000-3000 mg/m ² (Days 1-3); every 21-28 days [3]

Novel Therapeutic Strategies

Recent research is focused on several innovative approaches [2]:


- **Antibody-Drug Conjugates (ADCs):** Designed to deliver potent cytotoxic drugs directly to tumor cells by targeting surface antigens, minimizing damage to healthy tissues. Examples in clinical trials include:
 - **Mipasetamab uzoptirine (Mipa):** Targets the AXL receptor. A Phase 1b trial showed a disease control rate of 57.1% in advanced sarcomas [2].
 - **M3554:** Targets GD2, an antigen expressed in over 90% of sarcomas, and is modified to avoid side effects like severe pain [2].
- **Immunotherapy:** Includes immune checkpoint inhibitors and novel agents like LAG-3 inhibitors and bifunctional proteins that target both TGF-β and PD-L1 [2].
- **Targeted Therapy:** Uses specific molecular inhibitors, such as NTRK inhibitors for NTRK-rearranged sarcomas and gamma-secretase inhibitors for desmoid tumors [2].
- **Epigenetic Therapy:** Approved for certain sarcoma subtypes, this approach modifies gene expression to combat the cancer [2].

Experimental Protocol Considerations for Novel Agents

For the emerging agents mentioned, early-phase trial protocols share common elements focused on establishing safety and preliminary efficacy.

Phase 1b Trial Workflow for an Investigational ADC

The diagram below outlines a general workflow for an early-stage clinical trial, similar to the one used for Mipasetamab uzoptirine [2]:



[Click to download full resolution via product page](#)

Key Biomarker Assessment Protocol

For an ADC like M3554, which targets GD2, confirming target expression is a critical component of the experimental protocol [2].

- **Objective:** To validate GD2 antigen expression on sarcoma tumor cells as a potential biomarker for patient selection.
- **Experimental Method:**
 - **Sample Collection:** Obtain archival formalin-fixed, paraffin-embedded (FFPE) tumor tissue or perform a fresh biopsy.
 - **Immunohistochemistry (IHC):** Stain tissue sections using a validated anti-GD2 monoclonal antibody.
 - **Scoring and Analysis:**
 - A pathologist scores the stained samples based on the percentage of positive tumor cells and the intensity of membrane staining.
 - A predefined cutoff (e.g., $\geq 1\%$ of tumor cells with positive membrane staining) is used to classify tumors as GD2-positive.
- **Application:** This protocol helps determine if there is a correlation between high GD2 expression levels and clinical response to the ADC.

Key Takeaways for Researchers

- **Piroxantrone is not a current therapeutic candidate for soft tissue sarcoma** and its clinical development for this malignancy appears inactive.
- **The sarcoma treatment landscape is rapidly advancing** with ADCs, immunotherapy, and targeted agents leading a shift towards histotype-tailored treatment [2].
- **Focus research efforts on novel pathways and targets** such as AXL, GD2, and immune checkpoints, which represent the frontier of sarcoma drug development.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Clinical Trials [swog.org]
2. New strategies in soft tissue sarcoma treatment [jhoonline.biomedcentral.com]

3. : Soft Tissue Sarcoma Treatment Protocols Treatment Protocols [emedicine.medscape.com]

To cite this document: Smolecule. [piroxantrone soft tissue sarcoma treatment]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548636#piroxantrone-soft-tissue-sarcoma-treatment>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com